Cas no 214688-02-5 (1H-Benzimidazol-6-amine,5,7-dimethyl-)

1H-Benzimidazol-6-amine,5,7-dimethyl- structure
214688-02-5 structure
Product Name:1H-Benzimidazol-6-amine,5,7-dimethyl-
CAS No:214688-02-5
MF:C9H11N3
MW:161.203741312027
CID:242951
PubChem ID:18400127
Update Time:2025-04-19

1H-Benzimidazol-6-amine,5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazol-6-amine,5,7-dimethyl-
    • 1H-Benzimidazol-5-amine,4,6-dimethyl- (9CI)
    • FZGRMXKTVVJXLO-UHFFFAOYSA-N
    • 4,6-Dimethyl-1H-benzo[d]imidazol-5-amine
    • 214688-02-5
    • 5-amino-4,6-dimethylbenzimidazole
    • SCHEMBL6581511
    • Inchi: 1S/C9H11N3/c1-5-3-7-9(12-4-11-7)6(2)8(5)10/h3-4H,10H2,1-2H3,(H,11,12)
    • InChI Key: FZGRMXKTVVJXLO-UHFFFAOYSA-N
    • SMILES: N1C=NC2=C1C=C(C)C(=C2C)N

Computed Properties

  • Exact Mass: 161.09543
  • Monoisotopic Mass: 161.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7A^2
  • XLogP3: 1.5

Experimental Properties

  • PSA: 54.7
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